7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochlorid

• IUPAC Name: 7-fluorospiro[1,4-dihydroquinoline-3,4'-piperidine]-2-one;hydrochloride
• InChI: InChI=1S/C13H15FN2O.ClH/c14-10-2-1-9-8-13(3-5-15-6-4-13)12(17)16-11(9)7-10;/h1-2,7,15H,3-6,8H2,(H,16,17);1H
• InChI Key: WKLSGWAIEXJOSU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC3=C(C=C(C=C3)F)NC2=O.Cl
• Molecular Formula: C13H16ClFN2O
• Molecular Weight: 270.73 g/mol
• CAS RN: 1402233-02-6

Description

'7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride' is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the spiroquinoline family and has a complex molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Dandia, Gautam, and Jain (2007) describes the synthesis of fluorine-containing substituted spiro[piperidine-4,4′-pyrano[3,2-c]quinolines], providing fluorinated quinoline derivatives for biological screening tests. This synthesis method offers excellent yields and short reaction times, indicating the efficiency of the process in producing derivatives of compounds like 7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride (Dandia, Gautam, & Jain, 2007).

Biological Activity and Potential Therapeutic Applications

• Antibacterial Properties :

  • A study by Tomišić et al. (2002) examined new ciprofloxacin derivatives from the fluoroquinoline family, highlighting the potential antibacterial activity and molecular structures of these compounds. These findings suggest the potential application of 7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride derivatives in antibacterial treatments (Tomišić et al., 2002).

• Antimycobacterial Activities :

  • Dinakaran et al. (2008) synthesized various fluorine/nitro-substituted quinoline derivatives and evaluated them for antimycobacterial activities. The synthesized compounds showed significant activity against Mycobacterium tuberculosis, suggesting the potential use of 7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride derivatives in treating tuberculosis (Dinakaran et al., 2008).

• Chemotherapeutic Potential :

  • Research by Kumar et al. (2008) on atom economic and stereoselective synthesis of spiro-piperidin-4-ones highlights their in vitro and in vivo activity against Mycobacterium tuberculosis. This suggests potential chemotherapeutic applications for compounds like 7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride (Kumar et al., 2008).

Chemical Structure and Analysis

• Shi and Yan (2016) conducted a study on the synthesis of functionalized spiro[indoline-3,4′-pyrano[3,2-h]quinolines], which is relevant for understanding the chemical structure and properties of 7'-Fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride. This research contributes to the broader understanding of the synthesis and structural analysis of spiro quinoline derivatives (Shi & Yan, 2016).